Cas no 141106-52-7 (2,4-Difluorophenyl isothiocyanate)

2,4-Difluorophenyl isothiocyanate Properties

Names and Identifiers

• 2,4-Difluoro-1-isothiocyanatobenzene
• 2,4-Difluoro-(isothiocyanato)-benzene
• 2,4-Difluorophenyl isothiocyanate
• Isothiocyanic Acid 2,4-Difluorophenyl Ester
• 2,4-difluoro(isothiocyanato)benzene
• 2,4-difluoro-1-isothiocyanato-benzene
• 2,4-difluorophenylisothiocyanate
• Benzene, 2,4-difluoro-1-isothiocyanato-
• ABGGPKIFVAIRGU-UHFFFAOYSA-N
• 2,4-difluorobenzenisothiocyanate
• PubChem4451
• benzene, 2,4-difluoro-1-isothiocyanato- (9ci)
• KSC494O1F
• O
• D3454
• MFCD00041044
• BP-12921
• 141106-52-7
• 2,4-Difluorophenyl isothiocyanate, 98%
• FT-0610078
• EN300-01243
• 2,4-difluoro-phenyl isothiocyanate
• 2,4-Difluoro-1-isothiocyanato-benzen;isothiocyanic acid 2,4-difluorophenyl ester
• SY048957
• SCHEMBL156589
• CK1145
• 2,4-Difluoro-1-isothiocyanatobenzene #
• A21652
• AC-9798
• AKOS001358595
• DTXSID00333840
• PS-10298
• DB-019944
• STK802373
• BBL027962
• +Expand

• MDL： MFCD00041044
• InChIKey： ABGGPKIFVAIRGU-UHFFFAOYSA-N
• Inchi： 1S/C7H3F2NS/c8-5-1-2-7(10-4-11)6(9)3-5/h1-3H
• SMILES： S=C=NC1C([H])=C([H])C(=C([H])C=1F)F
• BRN： 6919744

Computed Properties

• Exact Mass: 170.99500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 170.995
• Heavy Atom Count: 11
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.4

Experimental Properties

• LogP: 2.69910
• PSA: 44.45000
• Refractive Index: n20/D 1.598(lit.)
• Boiling Point: 86°C/8mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Color/Form: Yellow or colorless liquid with pungent smell
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive
• Density: 1.349 g/mL at 25 °C(lit.)

2,4-Difluorophenyl isothiocyanate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23-S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xi
• Hazardous Material transportation number：2810
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：9

2,4-Difluorophenyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides